Cas no 1214373-54-2 (2-Nitro-5-(trifluoromethyl)benzoic acid)
1214373-54-2 structure
Product Name:2-Nitro-5-(trifluoromethyl)benzoic acid
CAS No:1214373-54-2
MF:C8H4F3NO4
MW:235.116872787476
MDL:MFCD13185776
CID:1082602
PubChem ID:71650910
Update Time:2025-09-23
2-Nitro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Nitro-5-(trifluoromethyl)benzoic acid
-
- MDL： MFCD13185776
- Inchi： 1S/C8H4F3NO4/c9-8(10,11)4-1-2-6(12(15)16)5(3-4)7(13)14/h1-3H,(H,13,14)
- InChI Key： POSKCQXWHNDYKW-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
Experimental Properties
- Density: 1.596±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.45 g/l) (25 º C),
2-Nitro-5-(trifluoromethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006370-250mg |
2-Nitro-5-(trifluoromethyl)benzoic acid |
1214373-54-2 | 95% | 250mg |
$707.67 | 2023-09-04 | |
| Alichem | A013006370-1g |
2-Nitro-5-(trifluoromethyl)benzoic acid |
1214373-54-2 | 95% | 1g |
$1774.67 | 2023-09-04 | |
| Alichem | A013006370-5g |
2-Nitro-5-(trifluoromethyl)benzoic acid |
1214373-54-2 | 95% | 5g |
$6200.33 | 2023-09-04 | |
| TRC | N926198-25mg |
2-Nitro-5-(trifluoromethyl)benzoic Acid |
1214373-54-2 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N926198-50mg |
2-Nitro-5-(trifluoromethyl)benzoic Acid |
1214373-54-2 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N926198-250mg |
2-Nitro-5-(trifluoromethyl)benzoic Acid |
1214373-54-2 | 250mg |
$ 250.00 | 2022-06-03 | ||
| Chemenu | CM155578-5g |
2-nitro-5-(trifluoromethyl)benzoic acid |
1214373-54-2 | 98% | 5g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | D621394-1G |
2-nitro-5-(trifluoromethyl)benzoic acid |
1214373-54-2 | 97% | 1g |
$285 | 2024-07-21 | |
| eNovation Chemicals LLC | D621394-5G |
2-nitro-5-(trifluoromethyl)benzoic acid |
1214373-54-2 | 97% | 5g |
$855 | 2024-07-21 | |
| Enamine | EN300-243458-0.05g |
2-nitro-5-(trifluoromethyl)benzoic acid |
1214373-54-2 | 95.0% | 0.05g |
$44.0 | 2025-02-20 |
2-Nitro-5-(trifluoromethyl)benzoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
1214373-54-2 (2-Nitro-5-(trifluoromethyl)benzoic acid) Related Products
- 228418-45-9(Methyl 2-nitro-4-(trifluoromethyl)benzoate)
- 24821-18-9(2-Nitro-6-(trifluoromethyl)benzoic Acid)
- 116965-16-3(3-Nitro-4-trifluoromethylbenzoic Acid)
- 669002-26-0(2-nitro-4-[4-(trifluoromethyl)phenyl]benzoic Acid)
- 320-94-5(2-nitro-4-(trifluoromethyl)benzoic acid)
- 320-38-7(4-Nitro-3-(trifluoromethyl)benzoic acid)
- 288615-45-2(2-Amino-5-nitro-4-trifluoromethyl-benzoic acid)
- 1214324-86-3(Methyl 2-nitro-5-(trifluoromethyl)benzoate)
- 1237091-65-4(2-nitro-4-[3-(trifluoromethyl)phenyl]benzoic Acid)
- 1227581-78-3(2-nitro-3-(trifluoromethyl)benzoicacid)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
